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Compound of Interest

Compound Name: (S)-2-Pyrrolidin-2-YL-pyridine

Cat. No.: B156707 Get Quote

This guide provides the fundamental physicochemical properties of (S)-2-Pyrrolidin-2-YL-
pyridine, a key chiral building block in pharmaceutical synthesis. The data presented is

essential for researchers and professionals involved in drug discovery and development.

Physicochemical Data Summary
The molecular formula and molecular weight are critical parameters for any chemical

compound used in research and development. These values are fundamental for stoichiometric

calculations in synthesis, preparation of solutions with specific molar concentrations, and for

analytical characterization.

Property Value Source

Molecular Formula C₉H₁₂N₂ [1][2][3][4][5]

Molecular Weight 148.20 g/mol [1][4]

148.21 g/mol [2][3][5]

Monoisotopic Mass 148.100048391 Da [1]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound, its

elemental composition (molecular formula), and its calculated mass (molecular weight).
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(S)-2-Pyrrolidin-2-YL-pyridine Chemical Compound Molecular Formula C₉H₁₂N₂
  has formula Molecular Weight 148.20 g/mol  determines
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Figure 1: Relationship between Compound, Formula, and Molecular Weight.

Experimental Protocols
Detailed experimental protocols for determining the molecular weight of a compound like (S)-2-
Pyrrolidin-2-YL-pyridine typically involve mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized, commonly

using Electrospray Ionization (ESI), to generate protonated molecules [M+H]⁺.

Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as a Time-of-

Flight (TOF) or Orbitrap analyzer.

Detection: The mass-to-charge ratio (m/z) of the ions is measured with high accuracy.

Data Analysis: The exact mass of the protonated molecule is determined. The molecular

weight of the neutral compound is then calculated by subtracting the mass of a proton. The

resulting exact mass can be used to confirm the elemental composition (molecular formula).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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